4-fluoro-3-(4-(2-methoxy-5-((3-methylpiperidin-1-yl)sulfonyl)phenyl)piperazine-1-carbonyl)benzoic acid
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a carboxylic acid group, a piperazine ring, a sulfonyl group, and a methoxy group. It also contains a fluorine atom, which can significantly affect the compound’s properties .
Synthesis Analysis
The synthesis of such a complex molecule would likely involve multiple steps and different types of chemical reactions. For example, the piperazine ring could be formed through a reaction known as cyclization. The sulfonyl group could be introduced through a sulfonation reaction. The carboxylic acid group could be formed through an oxidation reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring, the sulfonyl group, and the carboxylic acid group would likely cause the molecule to have a fairly rigid structure .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions. For example, the carboxylic acid group could react with bases to form salts, or with alcohols to form esters. The sulfonyl group could potentially undergo substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group could make the compound acidic. The fluorine atom could make the compound more electronegative .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-fluoro-3-(4-(2-methoxy-5-((3-methylpiperidin-1-yl)sulfonyl)phenyl)piperazine-1-carbonyl)benzoic acid' involves the synthesis of the intermediate compounds followed by their coupling to form the final product.", "Starting Materials": [ "4-fluorobenzoic acid", "4-(2-methoxy-5-nitrophenyl)piperazine-1-carboxylic acid", "3-methylpiperidine", "sulfonyl chloride", "N,N-diisopropylethylamine", "ethyl acetate", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "benzotriazole-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate", "triethylamine", "acetic anhydride", "chloroacetyl chloride" ], "Reaction": [ "4-fluorobenzoic acid is reacted with thionyl chloride to form 4-fluorobenzoyl chloride.", "4-(2-methoxy-5-nitrophenyl)piperazine-1-carboxylic acid is reduced using palladium on carbon and hydrogen gas to form 4-(2-methoxy-5-aminophenyl)piperazine-1-carboxylic acid.", "4-(2-methoxy-5-aminophenyl)piperazine-1-carboxylic acid is coupled with sulfonyl chloride and N,N-diisopropylethylamine in ethyl acetate to form 4-(2-methoxy-5-((sulfonyl)amino)phenyl)piperazine-1-carboxylic acid.", "3-methylpiperidine is reacted with chloroacetyl chloride to form 3-methylpiperidin-1-ylacetyl chloride.", "4-(2-methoxy-5-((sulfonyl)amino)phenyl)piperazine-1-carboxylic acid is reacted with 3-methylpiperidin-1-ylacetyl chloride and triethylamine in dimethylformamide to form 4-(2-methoxy-5-((3-methylpiperidin-1-yl)sulfonyl)phenyl)piperazine-1-carboxylic acid.", "4-(2-methoxy-5-((3-methylpiperidin-1-yl)sulfonyl)phenyl)piperazine-1-carboxylic acid is coupled with benzotriazole-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate and N,N-diisopropylethylamine in dimethylformamide to form 4-fluoro-3-(4-(2-methoxy-5-((3-methylpiperidin-1-yl)sulfonyl)phenyl)piperazine-1-carbonyl)benzoic acid.", "The final product is purified using column chromatography and characterized using spectroscopic techniques." ] } | |
CAS RN |
2172603-93-7 |
Product Name |
4-fluoro-3-(4-(2-methoxy-5-((3-methylpiperidin-1-yl)sulfonyl)phenyl)piperazine-1-carbonyl)benzoic acid |
Molecular Formula |
C25H30FN3O6S |
Molecular Weight |
519.6 |
Purity |
95 |
Origin of Product |
United States |
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![5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione](/img/structure/B6259130.png)